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Compound of Interest

Compound Name: Proclonol

Cat. No.: B1679091 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of

Proclonol (CAS Number: 14088-71-2), a chlorinated aromatic compound with the IUPAC

name bis(4-chlorophenyl)-cyclopropylmethanol. Due to the persistent nature and potential

environmental toxicity associated with organochlorine compounds, adherence to strict disposal

protocols is imperative to ensure laboratory safety and environmental protection.

Proclonol Identification and Hazard Profile
While a specific Safety Data Sheet (SDS) for Proclonol is not readily available in public

databases, its chemical structure as a chlorinated aromatic compound suggests it should be

handled as a hazardous substance. Compounds in this class are often persistent in the

environment and can be toxic to aquatic life. Therefore, precautionary handling and disposal

are essential.

Key Chemical Information:
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Property Value

Chemical Name bis(4-chlorophenyl)-cyclopropylmethanol

CAS Number 14088-71-2

Molecular Formula C₁₆H₁₄Cl₂O

Known Uses Acaricide, Fungicide

Personal Protective Equipment (PPE) and Safe
Handling
Before handling Proclonol, it is critical to be equipped with the appropriate Personal Protective

Equipment (PPE) to minimize exposure risks.

Recommended PPE:

Equipment Specification

Gloves Chemical-resistant gloves (e.g., Nitrile rubber)

Eye Protection
Safety glasses with side shields or chemical

splash goggles

Body Protection Laboratory coat

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. If significant aerosolization

or dust is expected, a NIOSH-approved

respirator may be necessary.

Handling Procedures:

Avoid direct contact with skin and eyes.

Prevent inhalation of any dusts or aerosols.

Work in a well-ventilated area, preferably within a chemical fume hood.
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Prevent release into the environment.

Proclonol Waste Disposal Workflow
The following workflow provides a logical sequence for making decisions regarding the

disposal of Proclonol waste. It is crucial to consult with your institution's Environmental Health

and Safety (EHS) department for specific guidance.

Caption: Proclonol Disposal Decision Workflow.

Step-by-Step Disposal Procedures
The primary and recommended method for the disposal of Proclonol and its contaminated

materials is incineration by a licensed hazardous waste disposal facility.

Experimental Protocol for Waste Segregation and Collection:

Waste Identification and Segregation:

Identify all waste streams containing Proclonol. This includes pure Proclonol, solutions

containing Proclonol, and any materials contaminated with Proclonol (e.g., pipette tips,

gloves, absorbent pads).

Segregate Proclonol waste from other waste streams to avoid incompatible mixtures. Pay

special attention to not mixing it with reactive chemicals.

Container Selection:

Choose a waste container that is chemically compatible with Proclonol and any solvents

it may be in. A high-density polyethylene (HDPE) container is generally a suitable choice.

The container must have a secure, leak-proof lid.

Labeling:

Clearly label the waste container with the words "Hazardous Waste."
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List all contents, including "Proclonol (bis(4-chlorophenyl)-cyclopropylmethanol)" and any

other chemicals present, with their approximate concentrations.

Include the date when waste was first added to the container.

Waste Accumulation:

Collect all Proclonol-contaminated materials in the designated, labeled container.

Keep the container closed at all times, except when adding waste.

Store the waste container in a designated Satellite Accumulation Area (SAA) within the

laboratory. This area should be away from drains and sources of ignition.

Final Disposal:

Once the waste container is full, or if it has been in storage for a period defined by your

institutional policy (often not to exceed one year), arrange for its collection by your

institution's EHS department.

EHS will then ensure the waste is transported to a licensed facility for proper disposal,

which for chlorinated aromatic compounds is typically high-temperature incineration.

Crucial "Don'ts" for Proclonol Disposal:

DO NOT dispose of Proclonol down the drain. As a chlorinated organic compound, it can

persist in and damage aquatic ecosystems.

DO NOT dispose of Proclonol in the regular trash.

DO NOT attempt to neutralize or chemically treat Proclonol waste unless you are following

a validated and approved protocol from your EHS department.

Spill Management
In the event of a Proclonol spill, follow these steps:
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Evacuate and Secure: Evacuate non-essential personnel from the immediate area. Eliminate

all ignition sources.

Ventilate: Ensure the area is well-ventilated.

Wear PPE: Don the appropriate PPE as outlined in Section 2.

Containment: For liquid spills, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand, or commercial sorbent pads). For solid spills, carefully sweep or scoop the

material to avoid creating dust.

Collection: Collect the absorbed material or spilled solid into a labeled hazardous waste

container.

Decontamination: Clean the spill area with a suitable solvent (consult your EHS for

recommendations, e.g., acetone), followed by soap and water. Collect all cleaning materials

as hazardous waste.

Report: Report the spill to your laboratory supervisor and EHS department.

By adhering to these procedures, researchers can ensure the safe and responsible disposal of

Proclonol, thereby protecting themselves, their colleagues, and the environment. Always

prioritize consulting your institution's specific waste management guidelines.

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Proclonol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679091#proclonol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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